Cas no 1361702-82-0 (2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid)

• Product name: 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid
• CAS No: 1361702-82-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4798316

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-7-4(8(10)11)3-13-5(2-12)6(7)9(14)15/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： DJHPTPHRGHWLJC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C(=O)O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 85.4
• XLogP3: -2.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1361702-82-0)

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1361702-82-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the aminomethyl and difluoromethyl moieties, contribute to its versatility in drug design, particularly in modulating pharmacokinetic properties such as solubility and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in developing novel therapeutics and crop protection agents. The incorporation of difluoromethyl groups, as seen in this compound, is a strategic approach to enhance the biological activity and selectivity of target molecules. Researchers are particularly interested in its potential role in designing enzyme inhibitors and receptor modulators, which are pivotal in treating diseases like cancer and metabolic disorders. Additionally, the 4-methoxy substitution on the pyridine ring offers steric and electronic advantages, making it a valuable scaffold in medicinal chemistry.

The synthesis and characterization of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Analytical methods such as NMR, HPLC, and mass spectrometry are employed to ensure purity and structural integrity. This compound's stability under various conditions makes it suitable for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

From an industrial perspective, the scalability of producing CAS No. 1361702-82-0 is a key consideration. Manufacturers are optimizing synthetic routes to improve yield and reduce environmental impact, reflecting the global shift toward green chemistry practices. The compound's compatibility with continuous flow chemistry and catalytic processes further underscores its relevance in modern chemical production.

Beyond pharmaceuticals, 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is explored in agrochemical research for developing next-generation pesticides and herbicides. Its mode of action, often targeting specific enzymes in pests or weeds, aligns with the industry's focus on sustainable agriculture and reduced ecological footprint. This dual applicability in human health and agriculture highlights its interdisciplinary significance.

As the scientific community continues to investigate fluorinated building blocks, compounds like CAS No. 1361702-82-0 are poised to play a transformative role. Their integration into high-throughput screening libraries and combinatorial chemistry platforms exemplifies the convergence of innovation and practicality. For researchers and industry professionals, understanding the properties and applications of this compound is essential for advancing both life sciences and material sciences.

In summary, 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid represents a cutting-edge example of how tailored molecular design can address complex challenges in health and agriculture. Its CAS No. 1361702-82-0 serves as a gateway to exploring new frontiers in science, driven by the relentless pursuit of efficiency, sustainability, and efficacy.